Cas no 2167742-72-3 (6-amino-7,7,7-trifluoroheptanoic acid)

• Product Name: 6-amino-7,7,7-trifluoroheptanoic acid
• CAS No: 2167742-72-3
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 5222918
• Update Time: 2025-05-20

6-amino-7,7,7-trifluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-amino-7,7,7-trifluoro-
• 6-amino-7,7,7-trifluoroheptanoic acid

• Inchi： 1S/C7H12F3NO2/c8-7(9,10)5(11)3-1-2-4-6(12)13/h5H,1-4,11H2,(H,12,13)
• InChI Key： KKFXBYORUPZADQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCC(N)C(F)(F)F

Additional information on 6-amino-7,7,7-trifluoroheptanoic acid

Comprehensive Overview of 6-amino-7,7,7-trifluoroheptanoic acid (CAS No. 2167742-72-3)

6-amino-7,7,7-trifluoroheptanoic acid (CAS No. 2167742-72-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an amino functionality in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability.

The compound’s CAS number 2167742-72-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 6-amino-7,7,7-trifluoroheptanoic acid, reflects its IUPAC nomenclature, which is essential for accurate scientific communication. Recent studies highlight its role in developing fluorinated peptidomimetics, a class of compounds mimicking natural peptides but with improved pharmacokinetic profiles. This aligns with the growing demand for next-generation therapeutics that address drug resistance and bioavailability challenges.

In the context of sustainable chemistry, 6-amino-7,7,7-trifluoroheptanoic acid is being investigated for its compatibility with green synthesis methods. The incorporation of fluorine atoms into organic molecules often requires harsh conditions, but advancements in catalytic fluorination techniques are reducing environmental impact. This resonates with the industry’s shift toward eco-friendly manufacturing, a topic frequently searched by professionals seeking green chemistry solutions.

Another area of interest is the compound’s application in material science. Fluorinated compounds like 6-amino-7,7,7-trifluoroheptanoic acid are valued for their ability to modify surface properties, such as hydrophobicity and thermal stability. These traits are crucial for designing high-performance coatings and polymeric materials, which are widely discussed in forums on advanced material innovations.

From a commercial perspective, the demand for custom fluorinated building blocks like CAS 2167742-72-3 is rising, driven by the pharmaceutical and specialty chemical sectors. Suppliers and researchers often search for high-purity 6-amino-7,7,7-trifluoroheptanoic acid to ensure reproducibility in experiments. Quality control, scalability, and regulatory compliance are frequently cited concerns, underscoring the need for reliable sourcing and transparent documentation.

In summary, 6-amino-7,7,7-trifluoroheptanoic acid (CAS No. 2167742-72-3) exemplifies the intersection of fluorine chemistry and applied research. Its multifaceted applications—from drug development to sustainable materials—position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and industrial chemistry.